
The Versatile Building Block: A Technical Guide
to 4-Methoxy-2,6-dimethylpyrimidine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Methoxy-2,6-dimethylpyrimidine

CAS No.: 14001-62-8

Cat. No.: B082843

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methoxy-2,6-dimethylpyrimidine is a heterocyclic organic compound that serves as a

crucial and versatile intermediate in the synthesis of a wide array of biologically active

molecules.[1] Its pyrimidine core, a fundamental structural motif in many biologically active

compounds, is enhanced by the presence of a methoxy group and two methyl groups, which

influence its reactivity and make it a valuable precursor in medicinal chemistry and

agrochemical development.[1] This technical guide provides a comprehensive overview of the

synthesis, characterization, reactivity, and applications of 4-Methoxy-2,6-dimethylpyrimidine,

with a focus on its role in the development of novel therapeutic agents and other commercially

significant products.

Core Properties and Characterization
Chemical Identity:
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Property Value

IUPAC Name 4-methoxy-2,6-dimethylpyrimidine

CAS Number 14001-62-8

Molecular Formula C₇H₁₀N₂O

Molecular Weight 138.17 g/mol

InChI
InChI=1S/C7H10N2O/c1-5-4-7(10-3)9-6(2)8-

5/h4H,1-3H3

Spectroscopic Characterization:

The structural elucidation of 4-Methoxy-2,6-dimethylpyrimidine is accomplished through a

combination of spectroscopic techniques. While a complete set of publicly available

experimental spectra for this specific compound is limited, data from structurally similar

compounds and predictive models provide a reliable basis for its characterization.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show a singlet for the

aromatic proton on the pyrimidine ring, a singlet for the methoxy group protons, and a singlet

for the protons of the two equivalent methyl groups.

¹³C NMR Spectroscopy: The carbon NMR spectrum will display distinct signals for the carbon

atoms of the pyrimidine ring, the methoxy carbon, and the methyl carbons.

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands

corresponding to C-H stretching of the aromatic and methyl groups, C=N and C=C stretching

of the pyrimidine ring, and C-O stretching of the methoxy group.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding

to the molecular weight of the compound. For the related compound 4-Methoxy-2-

methylpyrimidine, the top three m/z peaks are observed at 42, 124, and 123.[2]

Synthesis of 4-Methoxy-2,6-dimethylpyrimidine
The most plausible and efficient method for the synthesis of 4-Methoxy-2,6-
dimethylpyrimidine is through the nucleophilic aromatic substitution of a corresponding
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chloropyrimidine. This common strategy in pyrimidine chemistry involves the displacement of a

chloro group with a methoxy group.

Workflow for the Synthesis of 4-Methoxy-2,6-
dimethylpyrimidine:

Starting Material Reagents & Conditions

Reaction

Product

4-Chloro-2,6-dimethylpyrimidine

Nucleophilic Aromatic Substitution

Reacts with

Sodium Methoxide (NaOMe)
in Methanol (MeOH)

Undergoes

4-Methoxy-2,6-dimethylpyrimidine

Yields

Click to download full resolution via product page

Caption: Synthetic pathway for 4-Methoxy-2,6-dimethylpyrimidine.

Experimental Protocol (Adapted from similar
procedures):
This protocol is adapted from established procedures for the methoxylation of

chloropyrimidines.[3][4]

Materials:

4-Chloro-2,6-dimethylpyrimidine
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Sodium methoxide solution (e.g., 25-30% in methanol) or freshly prepared sodium

methoxide

Anhydrous methanol

Inert solvent (e.g., toluene, optional)

Standard laboratory glassware for organic synthesis

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 4-chloro-2,6-dimethylpyrimidine in anhydrous methanol.

Addition of Base: Slowly add a solution of sodium methoxide in methanol to the reaction

mixture at room temperature. An exothermic reaction may be observed.

Reaction: Heat the reaction mixture to reflux and maintain for several hours. The progress of

the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the

methanol under reduced pressure.

Extraction: Dissolve the residue in water and extract with a suitable organic solvent (e.g.,

diethyl ether or ethyl acetate).

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure to yield the crude product. Further

purification can be achieved by recrystallization or column chromatography.

Reactivity and Chemical Transformations
The reactivity of 4-Methoxy-2,6-dimethylpyrimidine is dictated by the electronic properties of

the pyrimidine ring and its substituents. The electron-donating nature of the methoxy and

methyl groups can influence the regioselectivity of further reactions.

Condensation Reactions: The methyl groups at the 2- and 6-positions can be activated for

condensation reactions with aldehydes and other electrophiles, allowing for the extension of
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the molecular framework.[1]

Nucleophilic Substitution: While the methoxy group is generally a poor leaving group, it can

be displaced by strong nucleophiles under certain conditions, particularly if the pyrimidine

ring is activated by electron-withdrawing groups.

Applications in Drug Discovery and Agrochemicals
The pyrimidine scaffold is a well-established pharmacophore in a variety of therapeutic areas.

Derivatives of 4-Methoxy-2,6-dimethylpyrimidine have been explored for their potential as:

Antiviral Agents: Pyrimidine derivatives are known to exhibit a broad spectrum of antiviral

activities.[5][6][7] The structural features of 4-Methoxy-2,6-dimethylpyrimidine make it an

attractive starting point for the synthesis of novel antiviral compounds.

Anticancer Agents: The pyrimidine core is a key component of many anticancer drugs, often

acting as kinase inhibitors.[8][9] By serving as a scaffold for further chemical modifications,

4-Methoxy-2,6-dimethylpyrimidine can be utilized to develop new generations of targeted

cancer therapies.

Herbicides and Fungicides: Pyrimidine derivatives are widely used in the agrochemical

industry.[1] The 4-Methoxy-2,6-dimethylpyrimidine moiety can be incorporated into

molecules designed to inhibit essential biochemical pathways in weeds and fungi, leading to

the development of effective crop protection agents.

Drug Discovery Workflow Utilizing 4-Methoxy-2,6-
dimethylpyrimidine:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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